Endomorphin 1 acetate

• Molecular Formula: C36H42N6O7
• Molecular Weight: 670.8 g/mol
• InChI: InChI=1S/C34H38N6O5.C2H4O2/c35-26(17-22-12-14-24(41)15-13-22)34(45)40-16-6-11-30(40)33(44)39-29(19-23-20-37-27-10-5-4-9-25(23)27)32(43)38-28(31(36)42)18-21-7-2-1-3-8-21;1-2(3)4/h1-5,7-10,12-15,20,26,28-30,37,41H,6,11,16-19,35H2,(H2,36,42)(H,38,43)(H,39,44);1H3,(H,3,4)/t26-,28-,29-,30-;/m0./s1
• InChIKey: ISCQEYDGKZTCMS-YAOJAVRNSA-N

Endomorphin 1 Acetate: High-Affinity Mu-Opioid Agonist for Pain Research Procurement

Endomorphin 1 acetate (CAS 1276123-71-7) is the acetate salt of the endogenous tetrapeptide Tyr-Pro-Trp-Phe-NH2, a highly selective μ-opioid receptor (MOR) agonist first isolated from bovine and human brain [1]. It binds MOR with sub-nanomolar affinity (Ki = 0.36–1.11 nM) and exhibits remarkable selectivity over δ- and κ-opioid receptors (4,000-fold and 15,000-fold, respectively) [1]. As a peptide ligand with partial agonist character at MOR, endomorphin-1 serves as a critical tool for dissecting G-protein-dependent versus β-arrestin-dependent signaling pathways and for evaluating analgesic efficacy in neuropathic versus acute pain models [2].

1MOR binding and selectivity profiling studies

2Biased signaling pathway dissection (G-protein vs β-arrestin)

3Neuropathic pain model endpoint evaluation

• [1] Zadina JE, Hackler L, Ge LJ, Kastin AJ. A potent and selective endogenous agonist for the mu-opiate receptor. Nature. 1997;386:499-502. doi:10.1038/386499a0. View Source
• [2] Probes & Drugs. ENDOMORPHIN-1 (PD047469) compound entry. probes-drugs.org. View Source

Why Endomorphin 1 Acetate Cannot Be Substituted by Endomorphin-2, DAMGO, or Morphine

Despite all being μ-opioid receptor agonists, endomorphin-1, endomorphin-2 (differing by a single Trp3→Phe3 substitution), the synthetic peptide DAMGO, and the alkaloid morphine exhibit fundamentally different efficacy profiles, biased signaling fingerprints, and pain-modality-dependent potencies. These differences arise from their distinct receptor activation mechanisms at the level of G-protein coupling, β-arrestin recruitment, and receptor internalization [1]. Substituting endomorphin-1 with endomorphin-2 or DAMGO in experimental protocols without accounting for these differences risks misinterpreting efficacy-toxicity tradeoffs, particularly in neuropathic pain models where endomorphin-1 demonstrates uniquely superior potency relative to morphine [2].

!Endomorphin-2, despite single-residue difference, shows inverted κ/δ selectivity profile that may shift off-target interpretation.

!DAMGO acts as full agonist in cAMP and G-protein assays; its higher efficacy may confound desensitization and tolerance comparisons.

!Morphine displays opposite pain-modality potency ranking (acute > neuropathic) and does not induce receptor internalization; model-context mismatch likely.

• [1] Thompson GL, Lane JR, Coudrat T, Sexton PM, Christopoulos A, Canals M. Biased agonism of endogenous opioid peptides at the μ-opioid receptor. Mol Pharmacol. 2015;88(2):335-346. doi:10.1124/mol.115.098848. View Source
• [2] Makuch W, Mika J, Rojewska E, Zychowska M, Przewlocka B. Effects of selective and non-selective inhibitors of nitric oxide synthase on morphine- and endomorphin-1-induced analgesia in acute and neuropathic pain in rats. Neuropharmacology. 2013;75(Suppl C):445-457. doi:10.1016/j.neuropharm.2013.08.024. View Source

Endomorphin 1 Acetate: Quantified Comparative Evidence for Scientific Selection

Endomorphin-1 Exhibits ~2-Fold Higher Mu-Receptor Affinity and Distinct κ/δ Selectivity Profile Versus Endomorphin-2

Endomorphin-1 binds the μ-opioid receptor with a Ki of 0.36 nM, compared to 0.69 nM for its closest structural analog endomorphin-2 (Trp3→Phe3 substitution)—a ~1.9-fold higher affinity [1]. Critically, the selectivity profiles diverge quantitatively: endomorphin-1 shows ~4,000-fold selectivity over δ-receptors and ~15,000-fold over κ-receptors, while endomorphin-2 displays ~13,380-fold selectivity over δ-receptors and ~7,594-fold over κ-receptors [1]. Thus, endomorphin-1 achieves superior κ/δ selectivity (~3.75:1 ratio) compared to endomorphin-2 (~0.57:1 ratio), a reversal in rank-order selectivity that may influence off-target κ-mediated dysphoria.

μ/κ/δ Selectivity

Head-to-head

EM-1 Ki μ=0.36 nM; selectivity κ/δ ratio 3.75 vs EM-2 ratio 0.57 (κ/δ reversal).

Reported κ/δ selectivity divergence may influence off-target interpretation.

Radioligand binding; [³H]DAMGO displacement.

Evidence Dimension	μ-opioid receptor binding affinity (Ki) and selectivity ratios
Target Compound Data	Endomorphin-1: Ki μ = 0.36 nM; selectivity ~4,000-fold over δ, ~15,000-fold over κ
Comparator Or Baseline	Endomorphin-2: Ki μ = 0.69 nM; selectivity ~13,380-fold over δ, ~7,594-fold over κ
Quantified Difference	~1.9-fold higher μ affinity; ~6.0-fold higher κ/δ selectivity ratio (3.75 vs 0.57)
Conditions	Radioligand binding: [³H]DAMGO displacement; bovine/human brain tissue and heterologous expression systems

Why This Matters

In assays where subtle differences in κ-receptor activation confound interpretation—such as studies of dysphoria, aversion, or spinal-supraspinal analgesic coordination—selecting endomorphin-1 over endomorphin-2 provides a meaningfully larger μ-to-κ selectivity window.

• [1] Zadina JE, Hackler L, Ge LJ, Kastin AJ. A potent and selective endogenous agonist for the mu-opiate receptor. Nature. 1997;386:499-502. doi:10.1038/386499a0. View Source

Endomorphin-1 Is a Partial Agonist for cAMP Inhibition Versus the Full Agonist DAMGO

In a direct head-to-head comparison in HEK 293 cells expressing the cloned μ-opioid receptor, endomorphin-1 inhibited forskolin-stimulated cAMP accumulation with an EC50 of 6.3 ± 2.0 nM and a maximum inhibition of only 51.0 ± 4.7%, compared to DAMGO which achieved an EC50 of 2.1 ± 0.6 nM and a maximum inhibition of 78.3 ± 2.9% [1]. This demonstrates that endomorphin-1 is a partial agonist at the MOR-cAMP pathway, achieving only ~65% of DAMGO's maximal efficacy. Morphine tested in the same system achieved 73.0 ± 2.1% inhibition, placing endomorphin-1 as the least efficacious among the three in this pathway [1].

cAMP Inhibition

Head-to-head

EM-1 Emax 51% vs DAMGO 78.3%; EC50 6.3 nM (partial agonist profile).

Partial cAMP inhibition may support tolerance-desensitization differentiation.

HEK 293 cells; forskolin-stimulated cAMP.

Evidence Dimension	cAMP inhibition (forskolin-stimulated) in cloned μ-opioid receptor
Target Compound Data	Endomorphin-1: EC50 = 6.3 ± 2.0 nM; Emax = 51.0 ± 4.7%
Comparator Or Baseline	DAMGO: EC50 = 2.1 ± 0.6 nM; Emax = 78.3 ± 2.9%; Morphine: EC50 = 7.1 ± 1.6 nM; Emax = 73.0 ± 2.1%
Quantified Difference	Emax 51% vs 78.3% (endomorphin-1 achieves ~65% of DAMGO's maximal efficacy); ~3-fold lower potency (EC50 6.3 vs 2.1 nM)
Conditions	HEK 293 cells stably expressing cloned mouse μ-opioid receptor; radioimmunoassay for cAMP; Table 1 data

Why This Matters

Partial agonism at cAMP translates to a potentially wider therapeutic window: endomorphin-1 may achieve sufficient G-protein-mediated analgesia with reduced cAMP-driven compensatory adaptations that underlie tolerance, making it a preferred tool compound for chronic dosing paradigms where full agonists like DAMGO cause rapid desensitization.

• [1] Burford NT, Tolbert LM, Sadee W. Endomorphin-1: induction of motor behavior and lack of receptor desensitization. J Neurosci. 2001;21(12):4436-4442. Table 1. doi:10.1523/JNEUROSCI.21-12-04436.2001. View Source

Endomorphin-1 Achieves Only 70% of DAMGO's Maximal G-Protein Activation in Brain Membranes

In rat thalamic membranes, endomorphin-1-stimulated [³⁵S]GTPγS binding reached only 70% of the maximal stimulation produced by the full agonist DAMGO [1]. This result was confirmed in spinal cord and thalamic membrane preparations, where endomorphin-1 and endomorphin-2 both produced approximately 50–60% of DAMGO's G-protein activation [2]. Critically, endomorphin-1 also partially antagonized DAMGO stimulation of [³⁵S]GTPγS binding when co-administered, confirming its partial agonist character at the receptor-G protein interface [1].

G-protein Activation

Head-to-head

EM-1 reaches 50–70% of DAMGO max [³⁵S]GTPγS binding; partial antagonism observed.

Lower G-protein activation may reduce maximal desensitization in sustained signaling models.

Rat thalamic and spinal cord membranes.

Evidence Dimension	Maximal [³⁵S]GTPγS binding stimulation (G-protein activation efficacy)
Target Compound Data	Endomorphin-1: ~70% of DAMGO maximal stimulation in thalamic membranes; ~50–60% in spinal cord membranes
Comparator Or Baseline	DAMGO: defined as 100% maximal stimulation (full agonist reference)
Quantified Difference	Endomorphin-1 efficacy = 50–70% of DAMGO Emax (30–50% lower maximal G-protein activation)
Conditions	Rat thalamic and spinal cord membrane preparations; [³⁵S]GTPγS binding assay; naloxone (20 nM) produced 8–10× rightward shifts confirming MOR specificity

Why This Matters

Lower G-protein activation efficacy means endomorphin-1 is less likely to trigger maximal receptor desensitization and tolerance mechanisms that are driven by full agonists like DAMGO; this property is directly relevant for researchers modeling sustained analgesic signaling without the confounding factor of rapid receptor downregulation.

• [1] Sim LJ, Liu Q, Childers SR, Selley DE. Endomorphin-stimulated [³⁵S]GTPγS binding in rat brain: evidence for partial agonist activity at μ-opioid receptors. J Neurochem. 1998;70(4):1567-1576. doi:10.1046/j.1471-4159.1998.70041567.x. View Source
• [2] Xie H, Woods JH, Traynor JR, Ko MC. The spinal antinociceptive effects of endomorphins in rats: behavioral and G protein functional studies. Anesth Analg. 2008;106(6):1873-1881. doi:10.1213/ane.0b013e31817300be. View Source

Endomorphin-1 Is 4.7-Fold More Potent Than Morphine in Neuropathic Pain While 5.5-Fold Less Potent in Acute Pain

Intrathecal administration of endomorphin-1 and morphine revealed a striking pain-modality-dependent potency inversion. In acute pain (tail-flick test), morphine was 5.5-fold more potent: ED50 = 1.3 μg for morphine versus 7.1 μg for endomorphin-1 [1]. Conversely, in neuropathic pain (chronic constriction injury model, von Frey test), endomorphin-1 was 4.7-fold more potent: ED50 = 9.2 μg for endomorphin-1 versus 43.2 μg for morphine [1]. Earlier work confirmed that endomorphin-1 was more potent than endomorphin-2 at the spinal level in acute pain (potency rank: DAMGO > morphine = endomorphin-1 > endomorphin-2) [2].

Pain Modality Potency

Cross-study

EM-1 ED50 9.2 μg i.t. (neuropathic) vs morphine 43.2 μg; acute pain: morphine 1.3 μg vs EM-1 7.1 μg.

Pain-modality-dependent potency inversion supports MOR sensitivity context in neuropathic models.

CCI rat model; tail-flick/von Frey tests.

Evidence Dimension	ED50 for antinociception in acute versus neuropathic pain models
Target Compound Data	Acute pain: ED50 = 7.1 μg i.t.; Neuropathic pain: ED50 = 9.2 μg i.t.
Comparator Or Baseline	Morphine: Acute pain ED50 = 1.3 μg i.t.; Neuropathic pain ED50 = 43.2 μg i.t.
Quantified Difference	Acute pain: morphine 5.5× more potent; Neuropathic pain: endomorphin-1 4.7× more potent; a net 26-fold reversal in relative potency between modalities
Conditions	Male Wistar rats with chronic intrathecal cannulas; tail-flick test (acute) and von Frey test (CCI neuropathic pain); doses 2.5–20 μg i.t.

Why This Matters

For researchers studying neuropathic pain mechanisms, endomorphin-1 offers superior sensitivity over morphine, yielding robust antinociception at doses where morphine is essentially ineffective; this makes it the preferred MOR agonist tool for neuropathic pain models where morphine insensitivity is a known experimental confound.

• [1] Makuch W, Mika J, Rojewska E, Zychowska M, Przewlocka B. Effects of selective and non-selective inhibitors of nitric oxide synthase on morphine- and endomorphin-1-induced analgesia in acute and neuropathic pain in rats. Neuropharmacology. 2013;75(Suppl C):445-457. doi:10.1016/j.neuropharm.2013.08.024. View Source
• [2] Przewłocka B, Mika J, Labuz D, Toth G, Przewlocki R. Spinal analgesic action of endomorphins in acute, inflammatory and neuropathic pain in rats. Eur J Pharmacol. 1999;367(2-3):189-196. doi:10.1016/s0014-2999(98)00956-x. View Source

Endomorphin-1 Displays 30% Longer Brain Half-Life Than Endomorphin-2 in Rat Brain Homogenate

The catabolism of endomorphin-1 and endomorphin-2 was compared in rat brain homogenate. Endomorphin-1 degraded with a half-life (t1/2) of 4.94 minutes, while endomorphin-2 showed a significantly shorter half-life of 3.81 minutes—a 30% longer stability for endomorphin-1 [1]. The primary degradation pathway for both peptides was aminopeptidase-mediated cleavage of the Tyr1-Pro2 bond; however, the Pro2-Trp3 bond in endomorphin-1 confers greater resistance to certain metalloproteases compared to the Pro2-Phe3 bond in endomorphin-2 [1]. In plasma, both peptides are rapidly degraded with half-lives of only a few minutes [2].

Brain Half-life

Head-to-head

EM-1 t1/2 4.94 min vs EM-2 3.81 min (30% longer).

Longer brain stability may support sustained MOR activation in CNS assays.

Rat brain homogenate; HPLC monitoring.

Evidence Dimension	Metabolic half-life (t1/2) in rat brain homogenate
Target Compound Data	Endomorphin-1: t1/2 = 4.94 min
Comparator Or Baseline	Endomorphin-2: t1/2 = 3.81 min
Quantified Difference	30% longer half-life (4.94 vs 3.81 min; difference = 1.13 min)
Conditions	Rat brain homogenate in vitro; degradation monitored via HPLC and tritiated peptide tracers; metalloprotease and aminopeptidase inhibitor controls

Why This Matters

The 30% greater brain stability of endomorphin-1 directly translates to a longer duration of action in CNS assays; researchers requiring sustained MOR activation in brain slice or in vivo intracerebroventricular preparations should select endomorphin-1 over endomorphin-2 to minimize confounding effects of rapid peptide degradation during experimental time courses.

• [1] Tömböly C, Péter A, Tóth G. In vitro quantitative study of the degradation of endomorphins. Peptides. 2002;23(9):1573-1580. doi:10.1016/S0196-9781(02)00100-6. View Source
• [2] Janecka A, Perlikowska R, Gach K, Wyrebska A, Fichna J. Development of opioid peptide analogs for pain relief. Curr Pharm Des. 2010;16(9):1126-1135. doi:10.2174/138161210790963869. View Source

Endomorphin 1 Acetate: Optimal Experimental Scenarios Driven by Comparative Evidence

Neuropathic Pain Model Research Requiring MOR Activation Superior to Morphine

Based on the 4.7-fold greater potency of endomorphin-1 versus morphine in neuropathic pain (ED50 9.2 μg vs 43.2 μg i.t.) [1], endomorphin-1 acetate is the preferred MOR agonist for rat chronic constriction injury (CCI) or spinal nerve ligation models. In these models, morphine frequently shows poor efficacy, making endomorphin-1 a more sensitive tool for detecting antinociceptive effects of MOR activation and for screening adjunctive therapies that synergize with opioidergic signaling specifically in neuropathic states [2].

Biased Agonism Studies Dissecting G-Protein vs β-Arrestin Pathways Downstream of MOR

Endomorphin-1 displays a 'distinct bias profile' relative to the reference full agonist DAMGO, with relatively greater engagement of β-arrestin recruitment [3]. Coupled with its partial agonism at G-protein activation (only 50–70% of DAMGO Emax) [4], endomorphin-1 serves as a natural biased ligand for dissecting the contribution of arrestin-mediated signaling to analgesic tolerance, receptor internalization, and respiratory depression in parallel comparator experiments with DAMGO (G-protein-biased reference) and morphine (non-internalizing reference).

Cellular Desensitization and Receptor Trafficking Assays Distinguishing Agonist Classes

Endomorphin-1 and DAMGO both induce μ-opioid receptor internalization into early endosomes, whereas morphine does not [5]. This differential trafficking profile makes endomorphin-1 an essential comparator in flow cytometry or confocal microscopy studies of MOR endocytosis, recycling kinetics, and receptor downregulation. Its partial agonist character further allows investigation of whether internalization and desensitization are differentially coupled to agonist efficacy versus agonist bias.

Structure-Activity Relationship (SAR) Programs Targeting Metabolic Stabilization of Opioid Peptides

With a brain homogenate half-life of only 4.94 minutes and an inability to cross the blood-brain barrier in sufficient quantity upon systemic administration [6], endomorphin-1 acetate provides an ideal low-stability benchmark for SAR programs. Analog libraries designed with N-terminal cationization, C-terminal chloro-halogenation, or D-amino acid substitutions can be benchmarked against endomorphin-1's native stability, binding affinity (Ki 0.36–1.11 nM), and cAMP partial agonism to quantify improvements in pharmacokinetic properties without loss of receptor engagement [7].

Application

Selection Property

Validation Focus

Neuropathic pain model MOR activation studies

Pain modality-dependent potency context

ED50 endpoint interpretation in CCI model

Biased agonism pathway dissection (G-protein vs β-arrestin)

Partial G-protein activation and arrestin recruitment profile

Comparator response context with DAMGO and morphine

Receptor trafficking and desensitization differentiation

Differential internalization profile (endosome trafficking)

Internalization-desensitization coupling in MOR endocytosis assays

Peptide metabolic stabilization SAR programs

Native low metabolic stability (half-life context)

Metabolic stability benchmarking against native sequence

• [1] Makuch W, Mika J, Rojewska E, Zychowska M, Przewlocka B. Effects of selective and non-selective inhibitors of nitric oxide synthase on morphine- and endomorphin-1-induced analgesia in acute and neuropathic pain in rats. Neuropharmacology. 2013;75(Suppl C):445-457. doi:10.1016/j.neuropharm.2013.08.024. View Source
• [2] Przewłocka B, Mika J, Labuz D, Toth G, Przewlocki R. Spinal analgesic action of endomorphins in acute, inflammatory and neuropathic pain in rats. Eur J Pharmacol. 1999;367(2-3):189-196. doi:10.1016/s0014-2999(98)00956-x. View Source
• [3] Thompson GL, Lane JR, Coudrat T, Sexton PM, Christopoulos A, Canals M. Biased agonism of endogenous opioid peptides at the μ-opioid receptor. Mol Pharmacol. 2015;88(2):335-346. doi:10.1124/mol.115.098848. View Source
• [4] Sim LJ, Liu Q, Childers SR, Selley DE. Endomorphin-stimulated [³⁵S]GTPγS binding in rat brain: evidence for partial agonist activity at μ-opioid receptors. J Neurochem. 1998;70(4):1567-1576. doi:10.1046/j.1471-4159.1998.70041567.x. View Source
• [5] Burford NT, Tolbert LM, Sadee W. Specific G protein activation and μ-opioid receptor internalization caused by morphine, DAMGO and endomorphin I. Eur J Pharmacol. 1998;342(1):123-126. doi:10.1016/s0014-2999(97)01556-2. View Source
• [6] Tömböly C, Péter A, Tóth G. In vitro quantitative study of the degradation of endomorphins. Peptides. 2002;23(9):1573-1580. doi:10.1016/S0196-9781(02)00100-6. View Source
• [7] Keresztes A, Borics A, Tóth G. Utilization of combined chemical modifications to enhance the blood-brain barrier permeability and pharmacological activity of endomorphin-1. J Pharmacol Exp Ther. 2006;319(2):751-758. doi:10.1124/jpet.106.109686. View Source